[(2,4-Dichlorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C10H11Cl2N.ClH/c1-2-5-13-7-8-3-4-9(11)6-10(8)12;/h2-4,6,13H,1,5,7H2;1H
• InChI Key: YUQGBYJYGASYIA-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=C(C=C(C=C1)Cl)Cl.Cl
• Molecular Formula: C10H12Cl3N
• Molecular Weight: 252.6 g/mol
• CAS RN: 103040-52-4

Description

“(2,4-Dichlorophenyl)methylamine hydrochloride” is a chemical compound with the molecular formula C10H12Cl3N and a molecular weight of 252.56798. It is a derivative of prop-2-en-1-ylamine.

Scientific Research Applications

• Synthesis and Chemical Reactivity : Egorov et al. (2019) explored the reactivity of 2-Allyl-2,4-dichloro-5-(2,4,6-trimethoxyphenyl)cyclopent-4-ene-1,3-dione with various amines, including allylamine, under mild conditions, highlighting the potential for synthesizing a range of substituted products (Egorov, Khasanova, Gimalova, & Miftakhov, 2019).

• Crystal Structures of Chalcone Derivatives : Research by Salian et al. (2018) included the synthesis and characterization of chalcone derivatives, including (2E)-1-(4-2,4-dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, revealing insights into their molecular and crystal structures (Salian, Narayana, Sarojini, Mahesh, Byrappa, & Kumar, 2018).

• Antibacterial Activity of Novel Compounds : Mehta (2016) investigated the antibacterial properties of novel heterocyclic compounds containing a 2-[5-(4-chlorophenyl)-4,5-dihydro-1,2-oxazol-3-yl] fragment, derived from a related chlorophenyl compound, indicating potential applications in combating bacterial infections (Mehta, 2016).

• Spectroscopic Identification and Derivatization : Nycz et al. (2016) identified novel hydrochloride salts of cathinones, including 1-(4-chlorophenyl)-2-(methylamino)propan-1-one, through a combination of GC-MS, IR, NMR, and other spectroscopic methods, contributing to the field of forensic science (Nycz, Paździorek, Małecki, & Szala, 2016).

• Chemical Ring-Fission and Bond Cleavage : Jäger et al. (2002) explored the chemical reactions of N-(3,4-dichlorophenethyl)-N-methylamine, resulting in ring fission and bond cleavage under specific conditions, adding to the understanding of complex chemical processes (Jäger, Laggner, Mereiter, & Holzer, 2002).

• Antifungal Activity of Derivatives : A study by Arnoldi et al. (2007) synthesized and tested N-substituted [2-(2,4-dichlorophenyl)-3-(1,2,4-triazol-1-yl)]propylamines for antifungal activity, demonstrating their efficacy against plant pathogenic fungi (Arnoldi, Dallavalle, Merlini, Musso, Farina, Moretti, & Jayasinghe, 2007).

• Synthesis and Crystal Structure of Enaminones : Barakat et al. (2020) achieved the one-pot synthesis of enaminones, including (E)-1-(4-chlorophenyl)-3-(pyrrolidin-1-yl)prop-2-en-1-one, providing insights into their molecular structures and interactions (Barakat, Soliman, Haukka, Al-Majid, Islam, Ali, & Shaik, 2020).

These studies collectively showcase the diverse chemical properties and potential applications of (2,4-Dichlorophenyl)methylamine hydrochloride and related compounds in synthesis, structural analysis, antibacterial and antifungal activities, as well as in spectroscopic identification.